molecular formula C8H14F3NO3S B6246233 3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid CAS No. 2408975-29-9

3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid

Cat. No. B6246233
CAS RN: 2408975-29-9
M. Wt: 261.3
InChI Key:
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Description

3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid is a chemical compound with the CAS Number: 2309466-10-0 . It is stored at a temperature of -10 degrees and has a purity of 95%. The physical form of this compound is oil . Trifluoroacetic acid (TFA) is a known and persistent pollutant in the environment .


Synthesis Analysis

Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . The generation of trifluoromethyl reactive radicals from trifluoroacetates requires their decarboxylation, which is hampered by their high oxidation potential .


Molecular Structure Analysis

The molecular weight of 3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid is 247.24 . The InChI code for this compound is 1S/C5H11NOS.C2HF3O2/c1-8(7)4-5-2-6-3-5;3-2(4,5)1(6)7/h5-6H,2-4H2,1H3; (H,6,7) .


Chemical Reactions Analysis

The analytical determination of ultra-short-chain perfluoroalkyl acids is challenging due to their high polarity resulting in low retention using reversed-phase liquid chromatography . The direct photodecarboxylation of trifluoroacetates is a prevailing challenge in homogeneous photoredox catalysis, due to the difficulty of finding a photocatalyst able to match such high oxidation potential .


Physical And Chemical Properties Analysis

Trifluoroacetic acid (TFA) is a colorless, volatile liquid with a distinctive odor and a density of about 1.49 g cm^3 at 25 °C . The Henry’s Law constant for TFA is 0.63 at 298 K .

Mechanism of Action

The tert-butyl carbamate becomes protonated. Loss of the tert-butyl cation results in a carbamic acid. Decarboxylation of the carbamic acid results in the free amine. Protonation of amine under the acidic conditions provides the product as the TFA salt .

Safety and Hazards

3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid is considered hazardous. It causes severe skin burns and eye damage and is harmful if inhaled . It should be stored locked up and disposed of to an approved waste disposal plant .

Future Directions

The toxicity of TFA is low, but further studies of a much wider range of animal and plant types are required . Future estimates of TFA surface concentrations based on HFO removal require updating and the kinetic analysis of TFA production warrants further investigation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid involves the reaction of 3-methylazetidine with methanesulfinyl chloride followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "3-methylazetidine", "methanesulfinyl chloride", "trifluoroacetic acid" ], "Reaction": [ "3-methylazetidine is reacted with methanesulfinyl chloride in the presence of a base such as triethylamine to form 3-(methanesulfinylmethyl)-3-methylazetidine.", "The resulting product is then treated with trifluoroacetic acid to yield the final product, 3-(methanesulfinylmethyl)-3-methylazetidine, trifluoroacetic acid." ] }

CAS RN

2408975-29-9

Molecular Formula

C8H14F3NO3S

Molecular Weight

261.3

Purity

95

Origin of Product

United States

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